Cas no 3816-66-8 (3-Hydroxy-4-methylbenzonitrile)

3-Hydroxy-4-methylbenzonitrile Properties

Names and Identifiers

• 3-Hydroxy-4-methylbenzonitrile
• Benzonitrile, 3-hydroxy-4-methyl-
• 3-Hydroxy-4-methylbenzonitril
• 3-Hydroxy-4-methyl-benzonitrile
• 4-cyanocresol
• 5-CYANO-2-METHYLPHENOL
• 5-Cyan-o-kresol
• BEN162
• Benzonitrile,3-hydroxy-4-methyl
• 4-Cyano-2-hydroxytoluene
• 3,4-Cresotonitrile
• PubChem19802
• 5-Cyan-2-methylphenol
• 4-methyl-3-hydroxybenzonitrile
• UXNPMDKLHYMKBZ-UHFFFAOYSA-N
• CL9002
• MB06106
• RP20052
• EN001617
• SY030296
• AM808203
• S687
• AB0018732
• ST24028546
• 4CH-
• MFCD08361769
• SCHEMBL68647
• J-512637
• CS-W018936
• EN300-96212
• AKOS006291613
• GS-4136
• Z1198177234
• FT-0748152
• DTXSID20590771
• 3816-66-8
• A873915
• +Expand

• MDL： MFCD08361769
• InChIKey： UXNPMDKLHYMKBZ-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO/c1-6-2-3-7(5-9)4-8(6)10/h2-4,10H,1H3
• SMILES： O([H])C1C([H])=C(C#N)C([H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 133.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.053
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 44

Experimental Properties

• LogP: 1.57228
• PSA: 44.02000
• Refractive Index: 1.575
• Boiling Point: 276.9±28.0 ºC (760 Torr),
• Melting Point: 125 ºC
• Flash Point: 121.2±24.0 ºC,
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

3-Hydroxy-4-methylbenzonitrile Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

3-Hydroxy-4-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons